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Disclaimer: This document is intended for informational and risk mitigation purposes only. It is
not an endorsement of the use of "pangamic acid" in experimental protocols. The U.S. Food
and Drug Administration (FDA) considers pangamic acid "not an identifiable substance" and
has deemed products labeled as such to be unsafe for food and drug use[1][2].

Frequently Asked Questions (FAQs) & Critical
Safety Alerts

Q1: What is "pangamic acid" or "Vitamin B15"?

Al: "Pangamic acid" is a trade name for a substance that is not a scientifically recognized
vitamin or a single, defined chemical compound[1][3]. The FDA has stated that no identity has
been established for a substance called pangamic acid[2]. Products marketed under this name
vary widely in composition and may contain a mixture of several different chemicals[1][4]. The
originally proposed structure, 6-O-(N,N-dimethylglycinyl)-D-gluconic acid, has not been
scientifically verified in commercial products[1][5].

Q2: If it's not a defined substance, what am | actually working with?
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A2: Analysis of commercial "pangamic acid" has revealed a range of components, which
should not be considered "contaminants” but rather the actual ingredients. These most
commonly include:

Diisopropylamine Dichloroacetate (DADA)[1][5]

N,N-Dimethylglycine (DMG)[4]

Calcium Gluconate[4][5]

Glycine[4][5]

Mixtures of the above or other inert materials like cellulose[4].
Q3: What are the primary toxicity concerns with these components?

A3: The most significant, scientifically documented risk is associated with Diisopropylamine
Dichloroacetate (DADA).

» Mutagenicity: DADA and its component, diisopropylamine, have demonstrated mutagenic
properties in the Ames test[1][2][4]. This suggests a potential carcinogenic risk[1][4].

» Toxicity of Metabolites: DADA readily hydrolyzes or metabolizes into diisopropylamine (DIPA)
and dichloroacetate (DCA)[1][6]. DCA itself has been a subject of toxicological studies, and
chronic administration can lead to unexpected toxic profiles due to self-inhibition of its
metabolism[7].

Q4: Is N,N-Dimethylglycine (DMG) considered toxic?

A4: N,N-Dimethylglycine is a naturally occurring intermediate in choline metabolism[8][9]. It is
generally considered safe for short-term use, with studies showing no significant adverse
effects for up to 28 days[10][11]. However, the long-term safety profile of DMG supplementation
is unknown[10][11][12].

Q5: How should my lab mitigate these risks?

A5: Mitigation begins with identification. Since the composition of any "pangamic acid" product
is unknown, it must be handled as a novel chemical with unknown hazards[13]. Do not assume
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the product is benign. The primary goal is to identify the actual components and handle the
material according to the risks of the most hazardous potential ingredient (i.e., DADA).

Troubleshooting Guide: Characterization of
"Pangamic Acid" Samples

This section provides workflows for researchers to identify the components within their
uncharacterized "pangamic acid" samples before any experimental use.

Workflow for Component Identification

The logical flow for characterizing an unknown "pangamic acid" sample involves a tiered
analytical approach.
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Caption: Workflow for characterizing unknown "pangamic acid" samples.
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Experimental Protocols for Component Identification

Protocol 2.2.1: High-Performance Liquid Chromatography (HPLC) for DADA and DMG

Objective: To separate and tentatively identify DADA and DMG.
e Instrumentation: HPLC system with a UV detector.
e Column: Octadecylsilane (C18) bonded silica column[9].

o Mobile Phase: A gradient system using an aqueous buffer (e.g., perchloric acid solution, pH
adjusted) and an organic solvent like acetonitrile is effective[9]. For DMG, an isocratic
system with a potassium phosphate buffer may be used with UV detection at a low
wavelength (~198-210 nm)[6][14].

e Preparation:

o Prepare analytical standards of Diisopropylamine Dichloroacetate (CAS 660-27-5), N,N-
Dimethylglycine (CAS 1118-68-9), and Glycine (CAS 56-40-6).

o Dissolve a known quantity of the "pangamic acid" sample in the initial mobile phase
solvent. Filter through a 0.45 um syringe filter.

e Analysis: Inject the sample and standards. Compare retention times of peaks in the sample
to those of the analytical standards.

e Troubleshooting:

o Issue: Poor peak separation. Solution: Adjust the mobile phase gradient or pH. Ensure the
column is properly conditioned.

o Issue: No peaks detected. Solution: Check detector wavelength. DADA and DMG have
low UV absorbance; detection may require wavelengths around 200-210 nm[6][9]. If still
unsuccessful, proceed to mass spectrometry.

Protocol 2.2.2: Gas Chromatography-Mass Spectrometry (GC-MS) for Dichloroacetate (DCA)

o Objective: To confirm the presence of DCA, a key component of DADA.
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e Instrumentation: GC-MS system.

o Derivatization (Required): DCA is not volatile and requires derivatization to be analyzed by
GC. A common method is conversion to its methyl ester using diazomethane[5][6]. Caution:
Diazomethane is highly toxic and explosive; handle with extreme care using established
safety protocols.

e Sample Preparation:
o Acidify an aqueous solution of the sample to pH < 1.

o Extract the acidic components (including DCA) with a solvent like methyl-tert-butyl
ether[6].

o Carefully add the derivatizing agent (e.g., diazomethane) to the extract.

e Analysis: Inject the derivatized sample into the GC-MS. Search the resulting mass spectrum
for the characteristic fragmentation pattern of the DCA methyl ester.

e Troubleshooting:

o Issue: Derivatization is inefficient. Solution: Ensure the sample extract is completely dry,
as water can quench the reaction.

o Issue: Contaminating peaks. Solution: Run a blank of the extraction solvent and
derivatization agent to identify background signals.

Risk Mitigation & Safe Handling Protocols

Given the undefined nature and documented mutagenicity of common ingredients, all materials
labeled "pangamic acid" must be handled under the assumption that they are hazardous[13].

Hierarchy of Controls

This framework prioritizes safety measures from most to least effective.
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Safety Hierarchy of Controls

Elimination
(Use a known, safer alternative if possible)

Substitution
(Source pure DMG or DCA if they are the
compounds of interest, not 'pangamic acid’)

Administrative Controls
(Develop SOPs, restrict access,
provide mandatory training)

Personal Protective Equipment (PPE)
(Nitrile gloves, safety goggles, lab coat.
Face shield if splash risk is high.)

Click to download full resolution via product page

Caption: Hierarchy of controls for handling "pangamic acid".
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Summary of Handling Procedures

Control Level

Requirement

Rationale

Always treat "pangamic acid"

as a substance with unknown

The composition is not

guaranteed, and documented

Assessment toxicity and potential ) )
] o o ingredients (DADA) are
carcinogenicity/mutagenicity[1] )
mutagenic[2][4].
[13].
All handling of solid material ] ]
o _ _ Prevents inhalation of
(weighing, preparing solutions) )
] ] o aerosolized powders or vapors
Engineering and volatile liquids must be )
. a from potentially hazardous
conducted in a certified
) compounds.
chemical fume hood[10][15].
Wear standard laboratory PPE:
safety goggles (or safety
glasses with side shields), a Provides a primary barrier
PPE lab coat, and chemical- against skin contact and eye
resistant gloves (nitrile is exposure.
appropriate for incidental
contact)[10][13].
Store in a clearly labeled, Prevents accidental use and
sealed container in a dangerous reactions. Clear
designated, ventilated area. labeling ("Potential Mutagen;
Storage : : iy .
Segregate from incompatible Composition Unverified")
materials (e.g., strong acids, informs all lab personnel of the
bases, oxidizers)[12][13]. risk.
Dispose of all "pangamic acid"
] Prevents the release of
materials (pure substance and ] )
) potentially mutagenic and
) solutions) as hazardous )
Disposal ) ) environmentally harmful
chemical waste in accordance ) ]
S chemicals into the standard
with institutional and local
_ waste stream.
regulations[10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. Mutagenicity of diisopropylamine dichloroacetate, the "active constituent” of vitamin B15
(pangamic acid) - PubMed [pubmed.ncbi.nim.nih.gov]

2. tandfonline.com [tandfonline.com]
3. pdf.benchchem.com [pdf.benchchem.com]
4. tandfonline.com [tandfonline.com]

5. Dichloroacetic acid - Some Drinking-water Disinfectants and Contaminants, including
Arsenic - NCBI Bookshelf [nchi.nlm.nih.gov]

6. s3.eu-west-3.amazonaws.com [s3.eu-west-3.amazonaws.com|
7. chembk.com [chembk.com]

8. uknowledge.uky.edu [uknowledge.uky.edu]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://madbarn.com/research-bank/the-detection-pharmacokinetics-and-behavioral-effects-of-diisopropylamine-dichloroacetate-dada-in-the-horse-a-preliminary-report/
https://publications.iarc.fr/63/3/009
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0098032
https://www.mdpi.com/1420-3049/26/14/4275
https://pubmed.ncbi.nlm.nih.gov/10337453/
https://www.benchchem.com/product/b1502927?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/6752894/
https://pubmed.ncbi.nlm.nih.gov/6752894/
https://www.tandfonline.com/doi/pdf/10.1080/01635588109513714
https://pdf.benchchem.com/68/A_Guide_to_the_Safe_Handling_and_Management_of_Novel_Research_Compounds.pdf
https://www.tandfonline.com/doi/abs/10.1080/01635588109513714
https://www.ncbi.nlm.nih.gov/books/NBK402244/
https://www.ncbi.nlm.nih.gov/books/NBK402244/
https://s3.eu-west-3.amazonaws.com/iarc-publications-website/media/default/0001/03/c9dabe369b331e7a7e85f6ad40af5eed973082d9.pdf?response-content-disposition=attachment%3B%20filename%3D%22mono63-10.pdf%22&X-Amz-Content-Sha256=UNSIGNED-PAYLOAD&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA2DJO4PFXNCX5ISPJ%2F20260124%2Feu-west-3%2Fs3%2Faws4_request&X-Amz-Date=20260124T085211Z&X-Amz-SignedHeaders=host&X-Amz-Expires=60&X-Amz-Signature=68908d9214f6ec49a807f02b65c8bba7f9d28635f92488476caaa78f8f58725f
https://www.chembk.com/en/chem/Diisopropylamine%20dichloroacetate
https://uknowledge.uky.edu/cgi/viewcontent.cgi?params=/context/gerc_facpub/article/1090/&path_info=The_detection_pharmacokinetics_and_behavioral_effects_of_diisopropylamine_dichloroacetate__DADA__in_the_horse_A_preliminary_report_TOBIN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

9. CN102297909A - Method for quality control of dichloroacetic acid diisopropylamine or
preparation thereof - Google Patents [patents.google.com]

10. Safety First: Best Practices for Handling Research Chemicals - Omega Chemicals
[omegachems.site]

11. semanticscholar.org [semanticscholar.org]

12. globalresearchchem.com [globalresearchchem.com]
13. twu.edu [twu.edu]

14. researchgate.net [researchgate.net]

15. wilcoprime.com [wilcoprime.com]

To cite this document: BenchChem. [Technical Safety & Advisory Bulletin: Pangamic Acid
Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1502927#mitigating-potential-toxicity-of-pangamic-
acid-contaminants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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